Cas no 101968-06-3 (3-Pentenoic acid, 2,4-dimethyl-, ethyl ester, (R)-)

• Product name: 3-Pentenoic acid, 2,4-dimethyl-, ethyl ester, (R)-
• CAS No: 101968-06-3
• MF: C₉H₁₆O₂
• MW: 156.22214
• CID: 1131515
• PubChem ID: 13511833

3-Pentenoic acid, 2,4-dimethyl-, ethyl ester, (R)- Chemical and Physical Properties

Names and Identifiers

• 3-Pentenoic acid, 2,4-dimethyl-, ethyl ester, (R)-
• 101968-06-3
• 3-Pentenoic acid, 2,4-dimethyl-, ethyl ester, (2R)-
• Ethyl (R)-2,4-dimethylpent-3-enoate

• Inchi： InChI=1S/C9H16O2/c1-5-11-9(10)8(4)6-7(2)3/h6,8H,5H2,1-4H3/t8-/m1/s1
• InChI Key： GNBIQCPIQWOVLY-MRVPVSSYSA-N
• SMILES： CCOC(=O)C(C)C=C(C)C

Computed Properties

• Exact Mass: 156.11503g/mol
• Monoisotopic Mass: 156.11503g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 155
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 156.22g/mol
• XLogP3: 2.7
• Topological Polar Surface Area: 26.3Ų